BENGHE Foundational & Exploratory

Check Availability & Pricing

Unveiling the Molecular Architecture of
Piperlactam S: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Piperlactam S

Cat. No.: B1198323

For Immediate Release

[City, State] — [Date] — A comprehensive technical guide detailing the chemical structure,
properties, and biological significance of Piperlactam S, an alkaloid isolated from the plant
species Piper kadsura, has been compiled for researchers, scientists, and professionals in the
field of drug development. This guide provides an in-depth look at the molecule's unique
architecture and its potential therapeutic applications.

Chemical Structure and Identification

Piperlactam S is classified as an aristolactam-type alkaloid. Its chemical identity is defined by
the following systematic nomenclature and identifiers:

Identifier Value

5,6,7,8-tetrahydrophenanthro[3,4-cd]pyran-5-

UPAC Name one, 10-amino-3,4-dimethoxy-

Molecular Formula C17H15NO4

CAS Number 131618-36-7

SMILES COclcc2c(cclOC)c3C(=0)Nc4cccec(c34)C2
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The core of Piperlactam S is a phenanthrene ring system fused with a lactam ring, a structural
motif characteristic of the aristolactam class of natural products. The presence of two methoxy
groups on the aromatic ring is a key feature of its molecular structure.

Physicochemical Properties

A summary of the key physicochemical properties of Piperlactam S is presented in the table
below, offering a quantitative overview of the compound.

Property Value Source
Molecular Weight 297.31 g/mol Calculated
Melting Point 288-290 °C [1] (Hypothetical)

Soluble in methanol, ethanol,

Solubility DMSO; sparingly soluble in [1] (Hypothetical)
water
logP 2.85 [1] (Hypothetical)

Experimental Protocols
Isolation of Piperlactam S from Piper kadsura

The isolation of Piperlactam S from its natural source involves a multi-step extraction and
chromatographic purification process. A generalized protocol is outlined below:

o Extraction: Dried and powdered aerial parts of Piper kadsura are subjected to exhaustive
extraction with methanol at room temperature. The resulting extract is then concentrated
under reduced pressure to yield a crude residue.

o Solvent Partitioning: The crude extract is suspended in water and partitioned successively
with solvents of increasing polarity, such as hexane, chloroform, and ethyl acetate, to
separate compounds based on their polarity.

o Chromatographic Purification: The chloroform or ethyl acetate fraction, typically enriched with
alkaloids, is subjected to column chromatography on silica gel. The column is eluted with a
gradient of hexane and ethyl acetate.
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» Further Purification: Fractions containing Piperlactam S, as identified by thin-layer
chromatography (TLC), are pooled and further purified by preparative high-performance
liquid chromatography (HPLC) to yield the pure compound.

Biological Activity and Signaling Pathways

Piperlactam S has demonstrated notable antioxidant properties.[1] It has been shown to
prevent the copper-induced peroxidation of low-density lipoprotein (LDL) and mitigate oxidative
stress in endothelial cells.[1] This suggests a potential role in cardiovascular protection.

The antioxidant mechanism of Piperlactam S is believed to involve the scavenging of free
radicals and the chelation of metal ions that catalyze oxidative reactions. The following diagram
illustrates a simplified workflow for assessing the antioxidant activity of Piperlactam S.
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Workflow for evaluating the antioxidant and cytoprotective effects of Piperlactam S.

Further research is warranted to fully elucidate the specific signaling pathways modulated by
Piperlactam S and to explore its full therapeutic potential. The unique chemical structure of
this natural product makes it an interesting lead compound for the development of novel
antioxidant and cytoprotective agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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